Sulfamethoxazole hydroxylamine

• CAS No.: 114438-33-4
• Product Name: Sulfamethoxazole hydroxylamine
• Molecular Formula: C10H11N3O4S
• Molecular Weight: 269.28 g/mol
• IUPAC Name: 4-(hydroxyamino)-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C10H11N3O4S/c1-7-6-10(12-17-7)13-18(15,16)9-4-2-8(11-14)3-5-9/h2-6,11,14H,1H3,(H,12,13)
• Standard InChIKey: MJAMPGKHIZXVFJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NO
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NO
• Description: Sulfamethoxazole hydroxylamine is a sulfonamide compound having a 4-hydroxylaminophenyl group attached to the sulfur atom and a 1,2-oxazol-3-yl group attached to the nitrogen atom. It has a role as a metabolite and an allergen. It is a sulfonamide and a member of isoxazoles. It derives from a sulfamethoxazole and a sulfanilamide.; Sulfamethoxazole N4-hydroxylamine, also known as SMX-ha or SMX-NHOH, belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. Sulfamethoxazole N4-hydroxylamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Sulfamethoxazole N4-hydroxylamine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Sulfamethoxazole N4-hydroxylamine participates in a number of enzymatic reactions. In particular, sulfamethoxazole N4-hydroxylamine can be biosynthesized from sulfanilamide. Sulfamethoxazole N4-hydroxylamine can also be converted into sulfamethoxazole.
• Synonyms: 4-(Hydroxyamino)-N-(5-methyl-3-isoxazolyl)-benzenesulfonamide; Sulfamethoxazole N4-Hydroxylamine; Sulfamethoxazole Hydroxylamine; NSC 665547; _x000B_
• PubChem Compound: 114821
• Last Modified: Nov 11 2021